Cas no 1713160-76-9 (2-Methyl-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride)

• Product Name: 2-Methyl-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride
• CAS No: 1713160-76-9
• MF: C₁₁H₂₀Cl₃N₃
• MW: 300.655599594116
• CID: 5171819
• Update Time: 2025-06-10

2-Methyl-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride

• Inchi： 1S/C11H17N3.3ClH/c1-9-8-11(4-7-13-9)14-10-2-5-12-6-3-10;;;/h4,7-8,10,12H,2-3,5-6H2,1H3,(H,13,14);3*1H
• InChI Key： XAZHMWPSOPRELF-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(NC2CCNCC2)=C1.[H]Cl.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Methyl-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride

Research Brief on 2-Methyl-N-(piperidin-4-yl)pyridin-4-amine Trihydrochloride (CAS: 1713160-76-9)

2-Methyl-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride (CAS: 1713160-76-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often referred to by its systematic name, has garnered attention due to its potential applications in drug discovery and development, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and therapeutic potential, making it a focal point for researchers in the field.

The compound's structure features a pyridine ring substituted with a methyl group at the 2-position and a piperidin-4-ylamine moiety at the 4-position, forming a trihydrochloride salt. This structural configuration imparts unique physicochemical properties, such as enhanced solubility and stability, which are critical for its biological activity. The trihydrochloride form is particularly advantageous for formulation and delivery in preclinical and clinical settings.

Recent research has focused on the synthesis and optimization of 2-Methyl-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study employed a multi-step process involving reductive amination and salt formation, with careful control of reaction conditions to minimize byproducts. This advancement is expected to facilitate further pharmacological evaluations and accelerate its transition into clinical trials.

Pharmacological investigations have revealed that 2-Methyl-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride exhibits high affinity for specific CNS receptors, including serotonin and dopamine receptors. In vitro assays demonstrated its ability to modulate receptor activity, suggesting potential applications in treating neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. Animal studies have shown promising results, with the compound exhibiting good blood-brain barrier penetration and favorable pharmacokinetic profiles.

In addition to its CNS applications, recent studies have explored the compound's potential in oncology. Preliminary data indicate that it may act as an inhibitor of certain kinases involved in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective cytotoxicity against several cancer cell lines, with minimal effects on normal cells. These findings highlight its potential as a lead compound for developing targeted cancer therapies.

Despite these promising results, challenges remain in the development of 2-Methyl-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future research. Ongoing studies are focusing on structural modifications to enhance selectivity and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this area.

In conclusion, 2-Methyl-N-(piperidin-4-yl)pyridin-4-amine trihydrochloride (CAS: 1713160-76-9) represents a promising candidate for drug development, with potential applications in CNS disorders and oncology. Recent advancements in synthesis and pharmacological characterization have laid a solid foundation for future research. Continued exploration of its mechanisms of action and therapeutic potential will be crucial for translating these findings into clinical applications.